Cas no 71609-27-3 ([1,1'-Biphenyl]-4,4'-diamine,N4-hydroxy-)

[1,1'-Biphenyl]-4,4'-diamine,N4-hydroxy- structure
71609-27-3 structure
Product Name:[1,1'-Biphenyl]-4,4'-diamine,N4-hydroxy-
CAS No:71609-27-3
MF:C12H12N2O
MW:200.236482620239
CID:565584
PubChem ID:153360
Update Time:2025-04-19

[1,1'-Biphenyl]-4,4'-diamine,N4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-diamine,N4-hydroxy-
    • N-[4-(4-aminophenyl)phenyl]hydroxylamine
    • N-Hydroxy-(1,1'-biphenyl)-4,4'-diamine dihydrochloride
    • (1,1'-Biphenyl)-4,4'-diamine, N-hydroxy-
    • N-Hydroxy-(1,1'-biphenyl)-4,4'-diamine
    • 71609-27-3
    • N-hydroxybenzidine
    • NS00116072
    • SCHEMBL1098168
    • DTXSID80221857
    • Inchi: 1S/C12H12N2O/c13-11-5-1-9(2-6-11)10-3-7-12(14-15)8-4-10/h1-8,14-15H,13H2
    • InChI Key: VAINAOKETCVWJD-UHFFFAOYSA-N
    • SMILES: ONC1C=CC(=CC=1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 200.09506
  • Monoisotopic Mass: 200.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • Density: 1.271
  • Boiling Point: 398.9°C at 760 mmHg
  • Flash Point: 195.1°C
  • Refractive Index: 1.711
  • PSA: 58.28

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